Cas no 1044758-60-2 (Etrolizumab)

• Product Name: Etrolizumab
• CAS No: 1044758-60-2
• CID: 5186015
• Update Time: 2025-06-11

Etrolizumab Chemical and Physical Properties

Names and Identifiers

• Etrolizumab
• Research Grade Etrolizumab(DHC98803)

Additional information on Etrolizumab

Etrolizumab (CAS No. 1044758-60-2): A Comprehensive Overview in Modern Immunotherapy

Etrolizumab, a monoclonal antibody with the chemical identifier CAS No. 1044758-60-2, represents a significant advancement in the field of immunotherapy, particularly in the treatment of inflammatory and autoimmune diseases. This compound has garnered considerable attention due to its unique mechanism of action and its potential to address unmet medical needs. As a member of the immunoglobulin G1 (IgG1) class of antibodies, Etrolizumab is engineered to selectively modulate the immune system by targeting specific receptors involved in inflammation and autoimmune responses.

The development of Etrolizumab has been driven by a deep understanding of the complex interactions between the immune system and disease pathways. Its molecular structure is meticulously designed to bind with high affinity to the α4β7 integrin receptor, a key component expressed on the surface of certain immune cells, including lymphocytes that migrate to inflamed tissues. By inhibiting the interaction between α4β7 integrin and its ligands, Etrolizumab effectively reduces the recruitment of these inflammatory cells to sites of pathology, thereby mitigating the progression of inflammatory conditions.

Recent clinical trials have demonstrated the efficacy of Etrolizumab in treating conditions such as ulcerative colitis and Crohn's disease, two chronic inflammatory bowel diseases (IBD) that have historically been challenging to manage. The results from these trials highlight Etrolizumab's ability to induce and maintain clinical remission in patients who have had an inadequate response or intolerance to conventional therapies. This has positioned Etrolizumab as a promising alternative for patients suffering from these debilitating conditions.

The pharmacokinetic profile of Etrolizumab is another critical aspect that contributes to its therapeutic potential. Unlike some other monoclonal antibodies that require frequent dosing, Etrolizumab exhibits a favorable half-life, allowing for extended intervals between administrations. This attribute enhances patient compliance and convenience, making it a more practical option for long-term treatment regimens. Additionally, Etrolizumab has shown a generally favorable safety profile, with adverse effects typically mild to moderate in severity.

In recent years, there has been growing interest in exploring the broader therapeutic applications of Etrolizumab beyond IBD. Preclinical studies have suggested its potential utility in other inflammatory disorders, such as rheumatoid arthritis and psoriasis, by modulating T-cell trafficking and reducing inflammatory responses. These findings open up new avenues for research and development, potentially expanding the range of diseases that can benefit from this innovative approach.

The molecular design of Etrolizumab also underscores its precision in targeting specific immune pathways without broadly suppressing the entire immune system. This selective mechanism is particularly advantageous because it minimizes the risk of immunosuppression-related complications, which are often associated with broader immunomodulatory therapies. By focusing on key players in the inflammatory cascade, Etrolizumab offers a more targeted and nuanced approach to managing autoimmune and inflammatory diseases.

Advances in biotechnology have further enhanced the production capabilities of Etrolizumab, ensuring consistent quality and availability for clinical use. The manufacturing processes have been optimized to meet stringent regulatory standards, guaranteeing that patients receive a high-quality therapeutic product. These improvements underscore the commitment of pharmaceutical companies to delivering innovative treatments that address significant unmet medical needs.

The impact of Etrolizumab on patient outcomes cannot be overstated. For individuals living with chronic inflammatory conditions, this monoclonal antibody offers a new hope for achieving long-term remission and improving quality of life. The ability to modulate inflammation selectively without compromising overall immune function represents a significant breakthrough in therapeutic strategies.

As research continues to uncover new insights into immune system dynamics and disease pathogenesis, the potential applications of Etrolizumab are likely to expand further. Ongoing clinical studies are investigating its efficacy in additional indications, while basic science research is exploring novel mechanisms by which it might exert its therapeutic effects. These efforts are expected to yield valuable information that could refine existing treatments and inspire new therapeutic paradigms.

In conclusion, Etrolizumab (CAS No. 1044758-60-2) stands as a testament to the progress being made in immunotherapy through targeted molecular interventions. Its unique mechanism of action, favorable pharmacokinetic profile, and promising clinical results position it as a cornerstone therapy for certain inflammatory and autoimmune diseases. As our understanding of immunology continues to evolve, compounds like Etrolizumab will play an increasingly vital role in shaping the future of medicine.